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Compound of Interest

Compound Name: 3-Ethylcyclopentene

Cat. No.: B1593912

An In-depth Technical Guide to the Safety and Handling of 3-Ethylcyclopentene
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Ethylcyclopentene,
a crucial resource for laboratory personnel. The following sections detail the compound's
properties, hazards, and the necessary precautions for its safe use.

Physicochemical Properties

A thorough understanding of 3-Ethylcyclopentene's physical and chemical characteristics is
fundamental to its safe handling.
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Property Value Source
Molecular Formula C7H12 [LI[21[3][4]1[5]
Molar Mass 96.17 g/mol [11[2][3]
Boiling Point 97.85°C [2][4]
Melting Point -108.93°C (estimate) [2][4]
Density 0.7784 g/cm3 [2]
Refractive Index 1.4291 [2]

XLogP3 2.8 [1][3]

Hazard Identification and Classification

3-Ethylcyclopentene is classified as a hazardous substance. The following table summarizes

its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H225: Highly flammable liquid

Flammable Liquid 2

and vapour

Signal Word: Danger[6][7]

Primary Hazards:

o Harmful if swallowed: Can cause significant health issues if ingested.[3][8]

e Highly flammable: Poses a serious fire risk.[6][7] Vapors are heavier than air and may travel

to an ignition source.[9]

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when working with 3-Ethylcyclopentene.
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Personal Protective Equipment (PPE)

The following PPE should be worn at all times:

PPE Type Specification

Tightly fitting safety goggles with side-shields

Eye/Face Protection )
conforming to EN 166 (EU) or NIOSH (US).[6]

Fire/flame resistant and impervious clothing.
Skin Protection Chemical impermeable gloves (must be

inspected prior to use).[6][10]

A full-face respirator is necessary if exposure
Respiratory Protection limits are exceeded or if irritation or other

symptoms are experienced.[6][10]

Handling Procedures

e Handle in a well-ventilated area, preferably in a chemical fume hood.[6][10]
e Use non-sparking tools and explosion-proof equipment.[6][10]

o Take precautionary measures against static discharge.[2][7] Ground and bond containers
and receiving equipment.[6][11]

e Avoid contact with skin and eyes.[6]
e Do not eat, drink, or smoke when using this product.[5][8]

e Wash hands thoroughly after handling.[5][7][8]

Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][6][10]
o Keep away from heat, sparks, open flames, and other ignition sources.[2][6][7]

o Store apart from incompatible materials such as strong oxidizing agents.[12]
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Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
Exposure Route First-Aid Procedure

Rinse mouth with water. Do NOT induce
_ vomiting. Never give anything by mouth to an
Ingestion _ . ,
unconscious person. Call a physician or Poison

Control Center immediately.[6][8][10]

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation i I
artificial respiration. Consult a doctor

immediately.[6][8]

Take off immediately all contaminated clothing.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor if irritation persists.[6][7][8]

Rinse with pure water for at least 15 minutes.

Eye Contact
Consult a doctor.[6][8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), or alcohol-resistant
foam.[6][7][10]

e Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[9][12] Containers may explode when heated.[12]

e Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.
[6][10]

Accidental Release Measures

o Ensure adequate ventilation and remove all sources of ignition.[6][10]
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e Evacuate personnel to a safe area.[6][10]
o Use personal protective equipment.[6]
» Contain the spill and collect with a non-combustible absorbent material.[12]

» Dispose of the collected material in a suitable, closed container in accordance with local
regulations.[6]

Experimental Protocols

Detailed experimental protocols for determining the safety parameters of 3-Ethylcyclopentene
are not readily available in the public domain. However, standard methodologies for similar
volatile flammable liquids would be employed. These generally follow guidelines from
organizations such as ASTM International or the OECD for testing chemical safety.

o Flash Point: Determined using a closed-cup method such as the Pensky-Martens or
Cleveland open-cup method.

» Autoignition Temperature: Measured by heating the substance in a flask and observing the
temperature at which it ignites without an external ignition source.

o Toxicity Studies (e.g., LD50): Typically involve administering the substance to laboratory
animals under controlled conditions to determine the dose that is lethal to 50% of the test
population. These experiments are conducted under strict ethical and regulatory guidelines.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 3-Ethylcyclopentene.
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Caption: Workflow for the safe handling of 3-Ethylcyclopentene.
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Emergency Response Logic

The following diagram outlines the decision-making process in the event of an emergency
involving 3-Ethylcyclopentene.
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Caption: Decision-making flowchart for emergencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1593912?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3R_-3-ethylcyclopentene
https://pubchem.ncbi.nlm.nih.gov/compound/3R_-3-ethylcyclopentene
https://www.chembk.com/en/chem/3-ETHYLCYCLOPENTENE
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylcyclopentene
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0305860.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0305860.aspx
https://wap.guidechem.com/encyclopedia/3-ethyl-1-cyclopentene-dic288002.html
https://www.echemi.com/sds/1-ethyl-1-cyclopentene-pid_Seven13726.html
https://www.tcichemicals.com/BE/en/sds/E0211_EU_6N.pdf
https://www.xixisys.com/substances/694-35-9
https://www.xixisys.com/substances/694-35-9
https://www.carlroth.com/medias/SDB-2191-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODM2ODF8YXBwbGljYXRpb24vcGRmfGFHSmpMMmd4TkM4NU1UZ3pORGMzTWpBeU9UYzBMMU5FUWw4eU1Ua3hYMGRDWDBWT0xuQmtaZ3w1NmYxYmFmMDc1ZjEyMWFiZGMwMGEzOWRiNTk5MmVhOGQ5Yzc3OGNjOThjODE1OWE4NDE0MzliZDUwYmExN2E3
https://www.chemicalbook.com/msds/ethylcyclopentane.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20209~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2013:49:19~~Ethylidenecyclopentane~~
https://www.fishersci.com/store/msds?partNumber=AC295901000&countryCode=US&language=en
https://www.benchchem.com/product/b1593912#3-ethylcyclopentene-safety-and-handling-precautions
https://www.benchchem.com/product/b1593912#3-ethylcyclopentene-safety-and-handling-precautions
https://www.benchchem.com/product/b1593912#3-ethylcyclopentene-safety-and-handling-precautions
https://www.benchchem.com/product/b1593912#3-ethylcyclopentene-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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